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Compound of Interest

Compound Name: Ethyl trans-4-decenoate

Cat. No.: B1588154

An Examination of a Commercially Significant Flavor and Fragrance Compound

Abstract

Ethyl trans-4-decenoate is a key aroma chemical, prized for its characteristic fruity and pear-
like notes, which has led to its widespread use in the flavor, fragrance, and cosmetic industries.
While its aromatic properties are well-documented, a comprehensive understanding of its
thermal stability and degradation profile is essential for ensuring product quality, safety, and
shelf-life, particularly in applications involving heat processing. This technical guide synthesizes
the available scientific information on the thermal behavior of ethyl trans-4-decenoate,
providing insights for researchers, scientists, and professionals in drug development and other
relevant fields. Due to a lack of specific published research on the thermal analysis of this
compound, this guide also draws upon general principles of ester thermal degradation to
hypothesize potential decomposition pathways.

Physicochemical Properties of Ethyl Trans-4-
Decenoate

A foundational understanding of the physicochemical properties of ethyl trans-4-decenoate is
crucial before delving into its thermal stability. These properties influence its behavior under
various processing and storage conditions.
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Property Value Reference
Molecular Formula C12H2202 [1112]
Molecular Weight 198.31 g/mol [1][2]
Appearance Colorless to pale yellow liquid [1]

Boiling Point 72 °C [1]

Flash Point 110.00 °C (230.00 °F) TCC [3]

Density 0.871-0.881 g/cm3 @ 25 °C [3]
Refractive Index 1.432-1.442 @ 20 °C [3]

CAS Number 76649-16-6 [1][2]

Thermal Stability Profile

Direct experimental data from thermogravimetric analysis (TGA) or differential scanning
calorimetry (DSC) specifically for ethyl trans-4-decenoate is not readily available in published
literature. TGA is a technique used to measure the mass loss of a sample as a function of
temperature, which helps in determining its thermal stability.[4] DSC is used to measure the
heat flow associated with thermal transitions in a material.

However, based on the general behavior of similar long-chain unsaturated esters, it can be
inferred that ethyl trans-4-decenoate is relatively stable at room temperature and under
recommended storage conditions of 0 - 8 °C.[1] Its use in food and cosmetic formulations
suggests stability during standard manufacturing processes that do not involve extreme
temperatures.[1]

Potential Thermal Degradation Pathways

In the absence of specific experimental data for ethyl trans-4-decenoate, we can hypothesize
its thermal degradation pathways based on established mechanisms for similar esters. The
primary thermal decomposition route for many esters is a unimolecular elimination reaction,
often proceeding through a six-membered cyclic transition state, known as a retro-ene reaction.
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For ethyl trans-4-decenoate, this would likely involve the abstraction of a hydrogen atom from
the ethyl group by the carbonyl oxygen, leading to the formation of ethylene and trans-4-
decenoic acid.

Caption: Hypothesized retro-ene degradation of ethyl trans-4-decenoate.

Further degradation of trans-4-decenoic acid could occur at higher temperatures, potentially
leading to a complex mixture of smaller volatile organic compounds through mechanisms like
decarboxylation and oxidative cleavage.

Experimental Protocols for Thermal Analysis

To definitively determine the thermal stability and degradation products of ethyl trans-4-
decenoate, a series of experiments would be required. The following are proposed
methodologies based on standard analytical techniques.

Thermogravimetric Analysis (TGA)

Objective: To determine the onset of thermal decomposition and the temperature ranges of
mass loss.

Methodology:

A sample of ethyl trans-4-decenoate (5-10 mgq) is placed in an inert TGA pan (e.g.,
alumina).

o The sample is heated from ambient temperature to approximately 600 °C at a constant
heating rate (e.g., 10 °C/min).

e The analysis is conducted under an inert atmosphere (e.g., nitrogen) to prevent oxidative
degradation.

e The mass of the sample is recorded as a function of temperature.

e The resulting TGA curve (mass vs. temperature) and its derivative (DTG curve) are analyzed
to identify the onset of decomposition and temperatures of maximum mass loss rate.
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Caption: Experimental workflow for Thermogravimetric Analysis (TGA).
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Differential Scanning Calorimetry (DSC)

Objective: To identify thermal transitions such as melting, boiling, and decomposition.

Methodology:

A small sample of ethyl trans-4-decenoate (2-5 mg) is hermetically sealed in a DSC pan.
An empty, sealed pan is used as a reference.

The sample and reference are heated at a controlled rate (e.g., 10 °C/min) over a
temperature range relevant to its expected transitions.

The heat flow to the sample relative to the reference is measured.

The resulting DSC thermogram is analyzed for endothermic and exothermic peaks
corresponding to thermal events.

Evolved Gas Analysis-Mass Spectrometry (EGA-MS)

Objective: To identify the volatile degradation products.

Methodology:

A TGA instrument is coupled to a mass spectrometer.

As the ethyl trans-4-decenoate sample is heated in the TGA, the evolved gases
(degradation products) are transferred to the mass spectrometer.

Mass spectra of the evolved gases are recorded continuously as a function of temperature.

The mass spectra are analyzed to identify the chemical structures of the degradation
products.

Conclusion and Future Research

While ethyl trans-4-decenoate is a widely used and commercially important compound, there

IS a notable gap in the scientific literature regarding its specific thermal stability and

degradation profile. The information presented here, based on its known physicochemical
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properties and the established chemistry of similar esters, provides a foundational
understanding. However, empirical data from thermal analysis techniques such as TGA, DSC,
and EGA-MS is necessary to fully characterize its behavior at elevated temperatures. Such
research would be invaluable for optimizing its use in various applications, ensuring product
stability, and predicting potential degradation products that may impact the sensory profile and
safety of consumer products. Future studies should focus on performing these analyses to
provide the quantitative data needed for a complete thermal profile of ethyl trans-4-
decenoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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